Cas no 1704312-43-5 (4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine
• CAS No: 1704312-43-5
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 6206180
• PubChem ID: 107900530
• Update Time: 2025-11-01

4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783355
• 1704312-43-5
• 4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine

• Inchi： 1S/C7H10BrN3/c1-2-3-4-11-5-6(8)7(9)10-11/h2-3,5H,4H2,1H3,(H2,9,10)/b3-2+
• InChI Key： GYJLAVQCWNDJCA-NSCUHMNNSA-N
• SMILES： BrC1C(N)=NN(C=1)C/C=C/C

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine

4-Bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine, identified by the CAS number 1704312-43-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their versatile properties and applications in drug discovery, agrochemicals, and advanced materials.

Pyrazoles are five-membered heterocycles containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this compound is particularly interesting, with a bromine atom at position 4 and a butenyl group at position 1. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of a bromine atom in this compound introduces electrophilic substitution sites, making it an attractive candidate for further functionalization. Additionally, the butenyl group imparts flexibility to the molecule, enhancing its ability to interact with biological targets.

The synthesis of 4-bromo-1-(but-2-en-1-yl)-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of pyrazole intermediates. Researchers have explored various methods, including cyclization reactions and nucleophilic substitutions, to optimize the synthesis pathway. These methods not only improve yield but also ensure the purity of the final product.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry. Furthermore, its electronic properties suggest potential uses in organic electronics and optoelectronic devices.

The study of such compounds is not limited to their synthetic aspects but also extends to their characterization and analysis. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound. These analyses are critical for ensuring consistency in research findings and industrial applications.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preliminary results indicate potential anti-inflammatory and antioxidant properties, which could pave the way for new therapeutic interventions.

In conclusion, 4-bromo-1-(but-2-en-1-yl)-pyrazol-3-amine) represents a compelling example of how structural modifications can lead to novel chemical entities with diverse applications.